4-Ethynylthiophene-2-carbaldehyde

• IUPAC Name: 4-ethynylthiophene-2-carbaldehyde
• InChI: InChI=1S/C7H4OS/c1-2-6-3-7(4-8)9-5-6/h1,3-5H
• InChI Key: KLJYDZXBWYSFCT-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CSC(=C1)C=O
• Molecular Formula: C7H4OS
• Molecular Weight: 136.17 g/mol

Description

4-Ethynylthiophene-2-carbaldehyde is a chemical compound belonging to the class of thiophene derivatives . It appears as a yellowish liquid with a molecular formula of C₇H₄OS and a molecular weight of 136.17 g/mol .

Scientific Research Applications

Synthesis and Optical Properties

4-Ethynylthiophene-2-carbaldehyde is involved in the synthesis of various chemical compounds. For instance, it is used in the preparation of N-Protected 4-(anilinomethyl)thiophene-2-carbaldehydes, which are then converted to 4,5-dihydrothieno[3,2-c]quinoline-2-carbaldehydes. These compounds, in turn, are used for preparing 2-functionally substituted thieno[3,2-c]quinoline derivatives. The optical properties of these derivatives, including their moderate to high fluorescence quantum yields, make them potential candidates for applications such as invisible ink dyes (Bogza et al., 2018).

Intramolecular Arylation

This compound is also used in the synthesis of 4H-thieno[3,2-c]chromenes through intramolecular arylation processes. This process involves the iodination of 4-chloromethylthiophene-2-carbaldehyde to give 4-chloromethyl-5-iodothiophene-2-carbaldehyde, which is a precursor to 4-aryloxymethyl-5-iodothiophene-2-carbaldehydes. These compounds undergo palladium-catalyzed intramolecular cyclization to yield the chromenes (Fisyuk et al., 2013).

Photoluminescence and Chirality in Polymers

This compound is utilized in the synthesis of poly(arylacetylene)s with pendant carbaldehyde groups. These polymers are formed through the coordination polymerization of (ethynylarene)carbaldehydes, catalyzed by Rh(I) catalysts. The presence of carbaldehyde groups in these polymers is notable for enabling postpolymerization modifications, such as the introduction of photoluminescence or chirality, thereby making them useful in various applications (Sedláček et al., 2017).

Fluorescent Sensing Applications

The compound has been used in the development of fluorescent sensors. For instance, 5-(N-Ethylcarbazol-3-yl)thiophene-2-carbaldehyde (ECTC) was synthesized for selectively quenching the fluorescence of Fe3+ ions, demonstrating its potential as a novel fluorescent sensor for ferric ion detection (Zhang et al., 2016).

Safety and Hazards

Safety information, including handling precautions, toxicity, and environmental impact, can be found in the Material Safety Data Sheet (MSDS) provided by the manufacturer. Always follow proper safety protocols when working with chemical compounds.

Mechanism of Action

Target of Action

Thiophene-based analogs, which include 4-ethynylthiophene-2-carbaldehyde, are known to be a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Biochemical Pathways

Thiophene derivatives are known to exhibit a variety of properties and applications, suggesting that they may interact with multiple biochemical pathways .

Biochemical Analysis

Biochemical Properties

4-Ethynylthiophene-2-carbaldehyde plays a significant role in biochemical reactions, particularly in the synthesis of thiophene derivatives. It interacts with various enzymes and proteins, facilitating the formation of complex biochemical structures. For instance, it can act as a substrate for certain enzymes that catalyze the formation of thiophene rings, which are crucial in the synthesis of biologically active compounds . The interactions between this compound and these biomolecules are typically characterized by the formation of covalent bonds, which stabilize the resulting biochemical structures.

Cellular Effects

This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For example, it may modulate the activity of certain kinases involved in cell signaling, thereby altering the phosphorylation status of key signaling proteins . Additionally, this compound can impact gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the expression levels of specific genes . These effects on cellular processes highlight the potential of this compound as a tool for studying cellular function and regulation.

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with various biomolecules at the molecular level. It can bind to specific enzymes, either inhibiting or activating their activity. For instance, this compound may inhibit the activity of certain enzymes by forming covalent bonds with their active sites, thereby preventing substrate binding and catalysis . Alternatively, it can activate enzymes by inducing conformational changes that enhance their catalytic efficiency. Additionally, this compound can influence gene expression by binding to regulatory proteins and modulating their activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its biochemical activity . Long-term exposure to this compound may result in cumulative effects on cellular function, including alterations in cell signaling and gene expression .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, it may have minimal impact on cellular function, while higher doses can lead to significant biochemical and physiological changes. For example, high doses of this compound may cause toxicity or adverse effects, such as oxidative stress or inflammation . Threshold effects have been observed, where a certain dosage is required to elicit a measurable response in the animal models . These dosage-dependent effects highlight the importance of careful dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. It can be metabolized through oxidation, reduction, or conjugation reactions, leading to the formation of different metabolites . These metabolic pathways are crucial for the detoxification and elimination of this compound from the body. Additionally, the compound can influence metabolic flux and metabolite levels by modulating the activity of key metabolic enzymes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the uptake, localization, and accumulation of this compound in different cellular compartments . The distribution of this compound can affect its biochemical activity and interactions with other biomolecules. For instance, its localization in specific organelles may enhance its ability to modulate cellular processes .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. It can localize to the nucleus, cytoplasm, or other organelles, depending on the presence of specific targeting sequences . The subcellular localization of this compound can influence its activity and function, as it may interact with different biomolecules in distinct cellular compartments .

Synthesis routes and methods

Procedure details

To a solution of 4-[(trimethylsilyl)ethynyl]thiophene-2-carboxaldehyde (3.3 g, 16 mmol) that was obtained in Example 9 (9a) in methanol (160 ml) was added potassium carbonate (4.3 g, 31 mmol) with stirring, and the resulting mixture was stirred at room temperature for 1 hour. After stirring, insoluble materials were removed by filtration, and the filtrate was evaporated in vacuo. The residue thus obtained was diluted with ethyl acetate, poured into water (100 ml) and extracted with ethyl acetate. The extract was washed with a saturated aqueous solution of sodium chloride and dried over magnesium sulfate. After filtration, the filtrate was evaporated in vacuo, and the crude product of the title compound thus obtained was purified by chromatography on a silica gel column using a mixed solvent of ethyl acetate and hexane (0:1 to 1:19) as the eluent to afford the title compound (1.5 g) in a yield of 69% as a brown solid.